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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient and
other key characteristics of Sulfo-Cy5 azide, a water-soluble, far-red fluorescent probe
essential for various bio-conjugation applications. This document outlines the quantitative
spectral properties, detailed experimental protocols for its use, and a standardized method for
the experimental determination of its molar extinction coefficient.

Core Properties of Sulfo-Cy5 Azide

Sulfo-Cy5 azide is a bright and photostable cyanine dye functionalized with an azide group,
enabling its covalent attachment to biomolecules via "click chemistry”. Its sulfonate groups
confer high water solubility, making it ideal for labeling proteins and other biological
macromolecules in aqueous environments without the need for organic co-solvents. This
property is particularly advantageous for sensitive proteins prone to denaturation.

Quantitative Data Summary

The spectral properties of Sulfo-Cy5 azide are critical for its application in fluorescence-based
assays. The molar extinction coefficient (€), a measure of how strongly a substance absorbs
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light at a particular wavelength, is a key parameter for quantitative studies. The following table
summarizes the key quantitative data for Sulfo-Cy5 azide, with values compiled from various

suppliers.
Property Value Unit
Molar Extinction Coefficient (g) 250,000 - 271,000 M~-icm—!
Excitation Maximum (Aex) ~646 - 648 nm
Emission Maximum (Aem) ~662 - 671 nm
Quantum Yield (®) ~0.28
Correction Factor (CFze0) ~0.04
Correction Factor (CFz2so) ~0.04

Note: The exact values for the molar extinction coefficient and excitation/emission maxima may
vary slightly between different batches and suppliers.[1][2][3][4][5]

Experimental Protocols
I. Protocol for Determination of Molar Extinction
Coefficient

This protocol describes a standardized method to experimentally verify the molar extinction
coefficient of Sulfo-Cy5 azide using UV-Visible spectrophotometry, based on the Beer-Lambert
law (A = ecl).

Materials:

Sulfo-Cy5 azide

High-purity dimethyl sulfoxide (DMSO) or deionized water

Spectrophotometer

Calibrated quartz cuvettes (1 cm path length)
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e Analytical balance
¢ Volumetric flasks and pipettes
Procedure:
e Prepare a Stock Solution:
o Accurately weigh a small amount (e.g., 1 mg) of Sulfo-Cy5 azide powder.

o Dissolve the powder in a precise volume of DMSO or deionized water to create a stock
solution of known concentration (e.g., 1 mM). Ensure complete dissolution.

e Prepare Serial Dilutions:

o Perform a series of accurate dilutions of the stock solution to prepare at least five different
concentrations in the low micromolar range (e.g., 1 uM, 2 uM, 4 uM, 6 pM, 8 uM). The
absorbance values should ideally fall within the linear range of the spectrophotometer
(typically 0.1 to 1.0).

e Measure Absorbance:

o Set the spectrophotometer to scan a wavelength range that includes the expected
absorption maximum of Sulfo-Cy5 azide (~647 nm).

o Use the same solvent as used for the dilutions as a blank to zero the spectrophotometer.

o Measure the absorbance of each dilution at the wavelength of maximum absorbance
(Amax).

e Calculate the Molar Extinction Coefficient:
o Plot the measured absorbance at Amax against the corresponding molar concentration.

o Perform a linear regression of the data points. The slope of the resulting line is the molar
extinction coefficient (g) in M—cm=1,
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Il. Protocol for Labeling of an Alkyne-Modified Protein
with Sulfo-Cy5 Azide via Copper-Catalyzed Click
Chemistry (CUAAC)

This protocol provides a general workflow for the fluorescent labeling of a protein containing an
alkyne group with Sulfo-Cy5 azide.

Materials:

Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

Sulfo-Cy5 azide

Copper(ll) sulfate (CuSOa)

A copper(l)-stabilizing ligand (e.g., THPTA)

A reducing agent (e.g., sodium ascorbate)

DMSO

Desalting column for purification

Procedure:

e Prepare Stock Solutions:

o Dissolve Sulfo-Cy5 azide in DMSO to a concentration of 10 mM.

o Prepare a 50 mM stock solution of CuSOa in deionized water.

o Prepare a 50 mM stock solution of a copper(l)-stabilizing ligand in deionized water.

o Prepare a fresh 100 mM stock solution of sodium ascorbate in deionized water
immediately before use.

» Reaction Setup:
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o In a microcentrifuge tube, combine the alkyne-modified protein with the reaction buffer.

o Add the Sulfo-Cy5 azide stock solution to the protein solution. A 2- to 10-fold molar
excess of the azide over the protein is a common starting point.

o Add the copper(l)-stabilizing ligand to the reaction mixture.
o Add the CuSOas solution.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

e |ncubation:

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.
Gentle mixing may be required.

o Purification:

o Remove the unreacted Sulfo-Cy5 azide and other reaction components by passing the
reaction mixture through a desalting column equilibrated with the desired storage buffer.

o Collect the protein-containing fractions. The labeled protein is now ready for downstream

applications.

Mandatory Visualizations
Experimental Workflow for Protein Labeling

The following diagram illustrates the key steps in the copper-catalyzed click chemistry (CUAAC)
labeling of an alkyne-modified protein with Sulfo-Cy5 azide.
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Workflow for Protein Labeling with Sulfo-Cy5 Azide via CUAAC
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Metabolic Glycoengineering and Labeling with Sulfo-Cy5 Azide
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Add Sulfo-Cy5 AzideD

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/9

Tech Support


https://www.lumiprobe.com/p/sulfo-cy5-azide
https://www.lumiprobe.com/p/sulfo-cy5-azide?_locale=en
https://broadpharm.com/product/bp-22483
https://axispharm.com/product/sulfo-cy5-azide/
https://www.apexbt.com/sulfo-cy5-azide.html
https://www.benchchem.com/product/b15556027/docs#in-depth-technical-guide-to-the-molar-extinction-coefficient-of-sulfo-cy5-azide
https://www.benchchem.com/product/b15556027/docs#in-depth-technical-guide-to-the-molar-extinction-coefficient-of-sulfo-cy5-azide
https://www.benchchem.com/product/b15556027/docs#in-depth-technical-guide-to-the-molar-extinction-coefficient-of-sulfo-cy5-azide
https://www.benchchem.com/product/b15556027/docs#in-depth-technical-guide-to-the-molar-extinction-coefficient-of-sulfo-cy5-azide
https://www.benchchem.com/product/b15556027?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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